Cas no 2092763-63-6 (1-(3-Methyloxetan-3-yl)ethan-1-ol)

• Product Name: 1-(3-Methyloxetan-3-yl)ethan-1-ol
• CAS No: 2092763-63-6
• MF: C₆H₁₂O₂
• MW: 116.1583
• MDL: MFCD31728137
• CID: 5096121
• PubChem ID: 66876120
• Update Time: 2026-03-02

1-(3-Methyloxetan-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyloxetan-3-yl)ethanol
• 1-(3-methyloxetan-3-yl)ethan-1-ol
• D79148
• BS-43408
• SY322351
• MFCD31728137
• CS-0309709
• SCHEMBL1011435
• 2092763-63-6
• 1-(3-Methyloxetan-3-yl)ethan-1-ol

• MDL： MFCD31728137
• Inchi： 1S/C6H12O2/c1-5(7)6(2)3-8-4-6/h5,7H,3-4H2,1-2H3
• InChI Key： KNDIWOLRRBGYHQ-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C(C([H])([H])[H])(C([H])(C([H])([H])[H])O[H])C1([H])[H]

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on 1-(3-Methyloxetan-3-yl)ethan-1-ol

Professional Introduction to Compound with CAS No. 2092763-63-6 and Product Name: 1-(3-Methyloxetan-3-yl)ethan-1-ol

The compound with the CAS number 2092763-63-6 and the product name 1-(3-Methyloxetan-3-yl)ethan-1-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and molecular recognition. The presence of a methyloxetane moiety in its structure imparts distinctive reactivity and binding properties, making it a valuable scaffold for designing novel bioactive molecules.

Recent studies have highlighted the versatility of 1-(3-Methyloxetan-3-yl)ethan-1-ol in facilitating the development of innovative therapeutic agents. Its oxetane ring, a strained three-membered heterocycle, is known for its high reactivity, which can be harnessed to introduce functional groups or to modulate molecular interactions. This characteristic has made it particularly useful in the synthesis of protease inhibitors, kinase inhibitors, and other small-molecule drugs targeting critical biological pathways.

One of the most compelling aspects of 1-(3-Methyloxetan-3-yl)ethan-1-ol is its ability to serve as a precursor for the synthesis of more complex derivatives. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological properties. For instance, modifications at the methyloxetane core have been explored to improve solubility, bioavailability, and target specificity. These efforts have led to the discovery of several promising lead compounds that are currently undergoing preclinical evaluation.

The pharmaceutical industry has been particularly interested in exploring the potential of 1-(3-Methyloxetan-3-yl)ethan-1-ol as a building block for next-generation therapeutics. Its structural motif has been incorporated into molecules designed to interact with a wide range of biological targets, including enzymes, receptors, and nucleic acids. This broad applicability underscores its significance as a versatile chemical entity in medicinal chemistry.

In addition to its pharmaceutical applications, 1-(3-Methyloxetan-3-yl)ethan-1-ol has shown promise in materials science and chemical biology. Its unique reactivity has been exploited in the design of molecular probes for studying protein-ligand interactions and in the development of novel catalysts for organic synthesis. The ability to functionalize the oxetane ring has opened up new avenues for creating functional materials with tailored properties.

Recent advances in computational chemistry have further enhanced the utility of 1-(3-Methyloxetan-3-yl)ethan-1-ol by enabling more accurate predictions of its behavior in various chemical environments. Molecular modeling studies have provided insights into how modifications at different positions within the molecule can influence its biological activity. These computational approaches have accelerated the discovery process by allowing researchers to rapidly screen large libraries of derivatives.

The synthesis of 1-(3-Methyloxetan-3-yl)ethan-1-ol itself presents an interesting challenge due to the sensitivity of the oxetane ring. However, recent methodological developments have made it more accessible than ever before. New synthetic routes have been developed that improve yield and purity while minimizing side reactions. These advancements have democratized access to this valuable compound, allowing researchers worldwide to explore its full potential.

The future prospects for 1-(3-Methyloxetan-3-ylolethanenol) are bright, with ongoing research aimed at expanding its applications across multiple disciplines. As our understanding of its chemical properties grows, so too does its potential as a tool for innovation. Whether used as a starting material for drug discovery or as a component in advanced materials, this compound continues to push the boundaries of what is possible in modern chemistry.